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Compound of Interest

Compound Name: GSK1904529A

Cat. No.: B1684703

For Immediate Implementation by Laboratory Personnel

As a potent, dual inhibitor of the insulin receptor (InsR) and insulin-like growth factor 1 receptor
(IGF-1R) kinases, GSK1904529A is a valuable tool in oncological research.[1] However, its
cytotoxic properties necessitate stringent handling and disposal protocols to ensure the safety
of laboratory personnel and the environment. This document provides a comprehensive, step-
by-step guide for the proper disposal of GSK1904529A, aligning with best practices for
managing hazardous chemical waste.

Essential Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle GSK1904529A with the
appropriate personal protective equipment (PPE). Given that the compound should be
considered hazardous, the following PPE is mandatory:

e Gloves: Chemical-resistant gloves (nitrile or neoprene) should be worn at all times.

o Eye Protection: Safety glasses with side shields or goggles are essential to protect from
splashes.

o Lab Coat: A fully buttoned lab coat should be worn to protect from contamination.

Quantitative Data Summary
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For safe and effective handling and disposal, a clear understanding of the physical and
chemical properties of GSK1904529A is essential.

Property Value Reference
Molecular Formula C44H47F2N905S [1]
Molecular Weight 852.0 g/mol [1]
Appearance Solid [1]
Storage Temperature -20°C [1]

Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of
GSK1904529A waste, including pure compound, contaminated labware, and solutions.

Waste Segregation and Collection

e Solid Waste:

o Collect all solid waste contaminated with GSK1904529A, including unused compound,
empty vials, contaminated pipette tips, and gloves, in a designated, clearly labeled
hazardous waste container.

o The container should be made of a chemically resistant material and have a secure lid.

o Label the container as "Hazardous Waste: GSK1904529A" and include the date of initial
waste accumulation.

e Liquid Waste:

o Collect all liquid waste containing GSK1904529A, including unused stock solutions and
experimental media, in a designated, leak-proof, and clearly labeled hazardous waste
container.

o The container should be compatible with the solvents used (e.g., DMSO, ethanol).
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o Label the container as "Hazardous Liquid Waste: GSK1904529A" and list all solvent
components and their approximate concentrations.

Decontamination of Labware

o Glassware and Non-Disposables:

o Immerse contaminated glassware and non-disposable labware in a suitable
decontamination solution. A 10% bleach solution followed by a thorough rinse with water
and then a solvent known to solubilize GSK1904529A (such as DMSO or ethanol) is a
recommended practice.

o Collect the initial rinsate as hazardous liquid waste.

o After decontamination, wash the labware according to standard laboratory procedures.

Final Disposal

« All collected hazardous waste (solid and liquid) must be disposed of through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

e Do not dispose of GSK1904529A down the drain or in the regular trash.

o Follow all institutional and local regulations for the packaging, labeling, and pickup of
hazardous chemical waste.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for GSK1904529A.
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GSK1904529A Disposal Workflow
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Caption: Logical workflow for the safe disposal of GSK1904529A waste.

By adhering to these procedures, researchers can mitigate the risks associated with
GSK1904529A and ensure a safe and compliant laboratory environment. Always consult your
institution's specific guidelines for hazardous waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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